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  4. [3S,5aα,6aα,10bβ,(+)]-9α-(3-Furanyl)-3α-(β-D-glucopyranosyloxy)dodecahydro-3aβ-hydroxy-10aα,10cβ-dim
[3S,5aα,6aα,10bβ,(+)]-9α-(3-Furanyl)-3α-(β-D-glucopyranosyloxy)dodecahydro-3aβ-hydroxy-10aα,10cβ-dim [3S,5aα,6aα,10bβ,(+)]-9α-(3-Furanyl)-3α-(β-D-glucopyranosyloxy)dodecahydro-3aβ-hydroxy-10aα,10cβ-dim
Brand Name: Vulcanchem
CAS No.: 100202-29-7
VCID: VC0008437
InChI: InChI=1S/C26H34O12/c1-24-8-13(11-5-6-34-10-11)35-21(31)12(24)7-17-25(2)15(24)3-4-16(26(25,33)23(32)38-17)37-22-20(30)19(29)18(28)14(9-27)36-22/h5-6,10,12-20,22,27-30,33H,3-4,7-9H2,1-2H3/t12-,13-,14+,15-,16-,17-,18+,19-,20+,22-,24+,25-,26-/m0/s1
SMILES: CC12CC(OC(=O)C1CC3C4(C2CCC(C4(C(=O)O3)O)OC5C(C(C(C(O5)CO)O)O)O)C)C6=COC=C6
Molecular Formula: C26H34O12
Molecular Weight: 538.5 g/mol

[3S,5aα,6aα,10bβ,(+)]-9α-(3-Furanyl)-3α-(β-D-glucopyranosyloxy)dodecahydro-3aβ-hydroxy-10aα,10cβ-dim

CAS No.: 100202-29-7

Main Products

VCID: VC0008437

Molecular Formula: C26H34O12

Molecular Weight: 538.5 g/mol

[3S,5aα,6aα,10bβ,(+)]-9α-(3-Furanyl)-3α-(β-D-glucopyranosyloxy)dodecahydro-3aβ-hydroxy-10aα,10cβ-dim - 100202-29-7

CAS No. 100202-29-7
Product Name [3S,5aα,6aα,10bβ,(+)]-9α-(3-Furanyl)-3α-(β-D-glucopyranosyloxy)dodecahydro-3aβ-hydroxy-10aα,10cβ-dim
Molecular Formula C26H34O12
Molecular Weight 538.5 g/mol
IUPAC Name (1S,2S,4S,7R,9S,12S,13S,16S)-4-(furan-3-yl)-12-hydroxy-2,16-dimethyl-13-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5,10-dioxatetracyclo[7.6.1.02,7.012,16]hexadecane-6,11-dione
Standard InChI InChI=1S/C26H34O12/c1-24-8-13(11-5-6-34-10-11)35-21(31)12(24)7-17-25(2)15(24)3-4-16(26(25,33)23(32)38-17)37-22-20(30)19(29)18(28)14(9-27)36-22/h5-6,10,12-20,22,27-30,33H,3-4,7-9H2,1-2H3/t12-,13-,14+,15-,16-,17-,18+,19-,20+,22-,24+,25-,26-/m0/s1
Standard InChIKey GCXIISSOWSXMCD-MZYRCUENSA-N
Isomeric SMILES C[C@@]12C[C@H](OC(=O)[C@@H]1C[C@H]3[C@@]4([C@H]2CC[C@@H]([C@@]4(C(=O)O3)O)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)C)C6=COC=C6
SMILES CC12CC(OC(=O)C1CC3C4(C2CCC(C4(C(=O)O3)O)OC5C(C(C(C(O5)CO)O)O)O)C)C6=COC=C6
Canonical SMILES CC12CC(OC(=O)C1CC3C4(C2CCC(C4(C(=O)O3)O)OC5C(C(C(C(O5)CO)O)O)O)C)C6=COC=C6
Synonyms borapetoside A
PubChem Compound 21636215
Last Modified Nov 11 2021
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